N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide

• IUPAC Name: N-benzyl-7-methyl-3-oxo-4H-1,4-benzoxazine-6-sulfonamide
• InChI: InChI=1S/C16H16N2O4S/c1-11-7-14-13(18-16(19)10-22-14)8-15(11)23(20,21)17-9-12-5-3-2-4-6-12/h2-8,17H,9-10H2,1H3,(H,18,19)
• InChI Key: XRJKOUXBVPMGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1S(=O)(=O)NCC3=CC=CC=C3)NC(=O)CO2
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide, also known as Bz-423, is a synthetic compound that has been extensively studied for its potential therapeutic applications. Bz-423 has been shown to have anti-inflammatory and immunomodulatory properties, making it a promising candidate for the treatment of various autoimmune diseases.

Mechanism of Action

N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide exerts its therapeutic effects through the inhibition of the mitochondrial enzyme NADH:ubiquinone oxidoreductase (complex I), which is involved in the production of reactive oxygen species (ROS). By inhibiting complex I, this compound reduces the production of ROS, which can lead to oxidative stress and inflammation. This compound has also been shown to activate the transcription factor Nrf2, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, the modulation of the immune response, and the reduction of oxidative stress. This compound has also been shown to have anti-tumor effects, possibly through the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is that it has been extensively studied and has a well-established mechanism of action. This makes it a useful tool for researchers studying the role of oxidative stress and inflammation in various diseases. However, one limitation of this compound is that it is a synthetic compound and may not accurately mimic the effects of naturally occurring compounds in the body.

Future Directions

There are several potential future directions for research on N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide. One area of interest is the development of more potent and selective inhibitors of complex I that could be used as therapeutic agents for autoimmune diseases and other conditions. Another area of research is the exploration of the anti-tumor effects of this compound and the development of cancer therapies based on its mechanism of action. Finally, there is a need for further studies to explore the safety and efficacy of this compound in human clinical trials.

Scientific Research Applications

N-benzyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been the subject of numerous scientific studies that have explored its potential therapeutic applications. One of the most promising areas of research has been in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. This compound has been shown to inhibit the production of pro-inflammatory cytokines and to modulate the immune response, leading to a reduction in disease symptoms.